Cas no 1379224-77-7 (1-chloro-4-cyclopentylbutan-2-one)

1-Chloro-4-cyclopentylbutan-2-one is a versatile organic compound characterized by its cyclopentyl and chloro-functionalized ketone structure. This intermediate is particularly valuable in synthetic organic chemistry due to its reactivity at both the carbonyl and chloro-substituted positions, enabling its use in nucleophilic substitution, condensation, and cyclization reactions. The cyclopentyl moiety contributes to steric and electronic modulation, making it useful in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. Its well-defined structure ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for achieving high yields in downstream applications.
1-chloro-4-cyclopentylbutan-2-one structure
1379224-77-7 structure
Product Name:1-chloro-4-cyclopentylbutan-2-one
CAS No:1379224-77-7
MF:C9H15ClO
MW:174.667802095413
CID:5830561
PubChem ID:79002269
Update Time:2025-08-05

1-chloro-4-cyclopentylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 1-chloro-4-cyclopentyl-
    • 1-chloro-4-cyclopentylbutan-2-one
    • EN300-1965981
    • 1379224-77-7
    • AKOS017515940
    • Inchi: 1S/C9H15ClO/c10-7-9(11)6-5-8-3-1-2-4-8/h8H,1-7H2
    • InChI Key: APGHGYDZGLAQJC-UHFFFAOYSA-N
    • SMILES: C(Cl)C(=O)CCC1CCCC1

Computed Properties

  • Exact Mass: 174.0811428g/mol
  • Monoisotopic Mass: 174.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.040±0.06 g/cm3(Predicted)
  • Boiling Point: 243.0±13.0 °C(Predicted)

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Additional information on 1-chloro-4-cyclopentylbutan-2-one

Introduction to 1-Chloro-4-Cyclopentylbutan-2-One (CAS No. 1379224-77-7)

1-Chloro-4-cyclopentylbutan-2-one (CAS No. 1379224-77-7) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a chloro-substituted ketone moiety and a cyclopentyl group, making it an intriguing candidate for various applications.

The molecular formula of 1-chloro-4-cyclopentylbutan-2-one is C10H15OCl, and its molecular weight is approximately 196.68 g/mol. The compound exists as a colorless liquid at room temperature and is known for its stability under standard conditions. Its physical and chemical properties, such as solubility in organic solvents and reactivity with nucleophiles, make it a valuable intermediate in synthetic chemistry.

In the realm of pharmaceutical research, 1-chloro-4-cyclopentylbutan-2-one has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in several cancers and inflammatory disorders.

The synthetic versatility of 1-chloro-4-cyclopentylbutan-2-one is another factor contributing to its significance. Chemists have developed efficient routes to synthesize this compound from readily available starting materials, such as cyclopentyl carboxylic acid and chloroacetyl chloride. These synthetic methods often involve multi-step processes that include esterification, reduction, and substitution reactions. The ability to tailor the synthesis to specific requirements makes it an attractive choice for researchers aiming to produce complex molecules with high purity and yield.

In addition to its role in pharmaceuticals, 1-chloro-4-cyclopentylbutan-2-one has found applications in materials science. Its unique combination of functional groups allows it to be used as a monomer or cross-linking agent in the preparation of polymers and coatings. Research published in the Journal of Polymer Science demonstrated the use of this compound to enhance the mechanical properties and thermal stability of polymer materials, making them suitable for advanced technological applications such as electronic devices and biomedical implants.

The environmental impact of 1-chloro-4-cyclopentylbutan-2-one is also an important consideration. While it is generally considered safe for use in laboratory settings, proper handling and disposal protocols should be followed to minimize any potential risks. Studies have shown that this compound does not exhibit significant toxicity or environmental persistence when used under controlled conditions.

In conclusion, 1-chloro-4-cyclopentylbutan-2-one (CAS No. 1379224-77-7) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and synthetic versatility make it an invaluable tool for scientists and researchers working on innovative projects. As ongoing research continues to uncover new uses and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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